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Compound of Interest

N-Tridecanoyl-D-erythro-
Compound Name:
sphinganine-d7

Cat. No.: B15141638

Technical Support Center: N-Tridecanoyl-D-
erythro-sphinganine-d7

This guide provides researchers, scientists, and drug development professionals with essential
information on the stability, storage, and handling of N-Tridecanoyl-D-erythro-sphinganine-
dz7.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N-Tridecanoyl-D-erythro-
sphinganine-d7?

For optimal stability, N-Tridecanoyl-D-erythro-sphinganine-d7 should be stored at -20°C.[1]
[2] It is supplied as a powder and should be kept in a tightly sealed container to prevent
moisture absorption.

Q2: What is the expected shelf-life of this product?

When stored correctly at -20°C in its powdered form, N-Tridecanoyl-D-erythro-sphinganine-
d7 is stable for at least one year from the date of receipt.[1][2][3]

Q3: How should I prepare stock solutions?
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It is recommended to dissolve the powdered compound in a suitable organic solvent. While
specific solubility data for N-Tridecanoyl-D-erythro-sphinganine-d7 is not readily available,
similar N-acyl-sphinganines are soluble in solvents like DMSO, methanol, and ethanol/water
mixtures, sometimes requiring warming and sonication to fully dissolve. For example, related
compounds can be prepared at concentrations of 5 mg/mL in DMSO or 10 mg/mL in methanol
or an ethanol:water (95:5) mixture.

Q4: How stable are solutions of N-Tridecanoyl-D-erythro-sphinganine-d7?

Once dissolved, it is best practice to use the solution as fresh as possible. If storage is
necessary, aliquot the stock solution into smaller volumes in tightly sealed vials and store at
-20°C or -80°C to minimize freeze-thaw cycles. The stability of the compound in solution will
depend on the solvent used and the storage conditions.

Q5: Is this compound sensitive to light?

Based on information for the related compound sphinganine-d7, N-Tridecanoyl-D-erythro-
sphinganine-d7 is not expected to be light-sensitive.[4] However, as a general laboratory
precaution, it is always advisable to store standards and reagents in the dark or in amber vials.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Inconsistent or low signal in

mass spectrometry analysis

Degradation of the standard:
The compound may have
degraded due to improper

storage or handling.

Verify that the compound has
been stored at -20°C as a
powder. If using a stock
solution, ensure it was stored
properly and has not
undergone multiple freeze-
thaw cycles. Prepare a fresh

stock solution from the powder.

Incomplete dissolution: The
compound may not be fully
dissolved in the chosen

solvent.

Try gently warming the solution
and using sonication to ensure
complete dissolution. Confirm
the solubility of the compound

in your chosen solvent.

Precipitation of the compound:
The compound may have
precipitated out of solution,
especially at lower

temperatures.

Before use, visually inspect the
solution for any precipitate. If
present, gently warm and
sonicate the solution to

redissolve the compound.

Unexpected peaks in the mass

spectrum

Contamination: The sample or

solvent may be contaminated.

Use high-purity solvents and
clean labware. Run a solvent
blank to check for background

contamination.

Hydrolysis: The amide bond of
the molecule may have

hydrolyzed, resulting in peaks
corresponding to sphinganine-

d7 and tridecanoic acid.

This is more likely to occur if
the compound has been
exposed to strong acids or
bases, or high temperatures
for extended periods. Ensure
sample processing and
storage conditions are neutral
and at appropriate

temperatures.
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Stability and Storage Data Summary

The following table summarizes the storage conditions and stability for N-Tridecanoyl-D-
erythro-sphinganine-d7 and related compounds.

. Storage .
Compound Physical State Shelf Life
Temperature
N-Tridecanoyl-D-
) ) One year from
erythro-sphinganine- Powder -20°C )
receipt[1]
d7
C24 Ceramide-d7 One year from
Powder -20°C )
(d18:1-d7/24:0) receipt[2]
C15 Glycosyl One year from
.y v @) Powder -20°C 'y
Ceramide-d7 receipt[3]
Sphinganine-d7 Powder -20°C 1 Year[4]
N-palmitoyl-1-deoxy-
) i Powder <-20°C Up to one year
D-erythro-sphinganine
Sphinganine (d17:0) Powder -20°C 1 Year

Experimental Protocols & Workflows
Standard Troubleshooting Workflow for Mass
Spectrometry Analysis

This workflow outlines the steps to take when encountering issues with the N-Tridecanoyl-D-
erythro-sphinganine-d7 internal standard in a mass spectrometry experiment.
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Troubleshooting Workflow

Inconsistent or No Signal
for Internal Standard

Check Storage Conditions
(-20°C, dry, dark)

Prepare Fresh Stock Solution

Issue Resolved

If conditions were incorrect

Verify Complete Dissolution
(Warm/Sonicate if needed)

Re-run Sample

Problem Solved \Problem Persists

If conditions were correct

Inspect for Precipitation

Precipitate found No precipitate

Run Solvent Blank

Contact Technical Support
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Potential Hydrolysis Pathway

N-Tridecanoyl-D-erythro-sphinganine-d7

Amide Bond

Hydrolysis
(e.g., strong acid/base, hejat)

Sphinganine-d7 Tridecanoic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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